Cas no 1593731-58-8 (1-1-bromo-2-(tert-butoxy)propan-2-yl-2-fluorobenzene)

• Product Name: 1-1-bromo-2-(tert-butoxy)propan-2-yl-2-fluorobenzene
• CAS No: 1593731-58-8
• Molecular Formula: C₁₃H₁₈BrFO
• Molecular Weight: 289.18382692337
• CID: 5955274
• PubChem ID: 114772185

1-1-bromo-2-(tert-butoxy)propan-2-yl-2-fluorobenzene Properties

Names and Identifiers

• 1-1-bromo-2-(tert-butoxy)propan-2-yl-2-fluorobenzene
• EN300-1133638
• 1-[1-bromo-2-(tert-butoxy)propan-2-yl]-2-fluorobenzene
• 1593731-58-8

• InChIKey： KODGCYXNASFBBM-UHFFFAOYSA-N
• Inchi： 1S/C13H18BrFO/c1-12(2,3)16-13(4,9-14)10-7-5-6-8-11(10)15/h5-8H,9H2,1-4H3
• SMILES： BrCC(C)(C1C=CC=CC=1F)OC(C)(C)C

Computed Properties

• Exact Mass: 288.05251g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 288.05251g/mol
• Heavy Atom Count: 16
• Complexity: 227
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.6
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers